Cas no 1805015-38-6 (4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1805015-38-6
• MF: C₉H₄BrF₆NO₃
• MW: 368.027382850647
• CID: 4845253
• Update Time: 2025-05-27

4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H4BrF6NO3/c10-2-3-1-4(8(11,12)13)17-5(7(18)19)6(3)20-9(14,15)16/h1H,2H2,(H,18,19)
• InChI Key： YOHXCTRCNXRTLE-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=NC(C(=O)O)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4

Additional information on 4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805015-38-6)

4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805015-38-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, trifluoromethoxy, and trifluoromethyl substituents, which enhance its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its potential as a building block for drug discovery and material science.

The structural complexity of 4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid makes it a valuable intermediate in the synthesis of bioactive compounds. Its trifluoromethyl and trifluoromethoxy groups are particularly noteworthy, as these motifs are frequently employed to improve the metabolic stability and lipophilicity of drug candidates. In recent years, the demand for fluorinated compounds has surged, driven by their applications in precision medicine and sustainable agriculture.

One of the key advantages of this compound is its compatibility with modern cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. The presence of the bromomethyl group allows for further functionalization, enabling the creation of diverse molecular architectures. This adaptability aligns with the growing trend toward fragment-based drug design and high-throughput screening methodologies.

In the context of agrochemical innovation, 4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid has shown promise as a precursor for developing novel crop protection agents. The trifluoromethoxy group, in particular, is known to enhance the bioactivity and environmental stability of pesticides. This aligns with the global push for sustainable farming solutions that minimize ecological impact while maximizing efficacy.

From a synthetic perspective, the compound's carboxylic acid functionality offers additional opportunities for derivatization, such as amide bond formation or esterification. These reactions are critical in the development of small-molecule therapeutics and bioconjugates. The integration of AI-driven drug discovery tools has further amplified interest in such versatile intermediates, as they enable rapid exploration of chemical space.

Quality control and analytical characterization of 4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid are essential for ensuring its suitability in research and industrial applications. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols are particularly relevant given the increasing emphasis on regulatory compliance and reproducibility in scientific research.

In summary, 4-(Bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1805015-38-6) represents a cutting-edge chemical intermediate with broad utility across multiple disciplines. Its unique structural features and reactivity profile make it a focal point for advancements in drug development, agrochemicals, and material science. As the scientific community continues to explore innovative applications, this compound is poised to play a pivotal role in shaping future breakthroughs.